Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane

• CAS: 132098-59-0

Core Science & Biosynthesis

An In-Depth Technical Guide to (S,S)-2,2'-Methylenebis(4-phenyl-2-oxazoline)

CAS Number: 132098-59-0

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the C₂-symmetric chiral ligand, (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline), commonly referred to as (S,S)-Ph-BOX. This document delves into its fundamental chemical and physical properties, provides a detailed synthesis protocol, and explores its mechanism of action as a powerful tool in asymmetric catalysis. A significant portion of this guide is dedicated to showcasing its diverse applications in stereoselective transformations, complete with detailed experimental protocols and data. Safety and handling considerations are also discussed to ensure its effective and responsible use in a laboratory setting. This guide is intended to be a valuable resource for researchers and scientists engaged in synthetic organic chemistry and drug development, providing both foundational knowledge and practical insights into the application of this versatile chiral ligand.

Introduction: The Power of C₂-Symmetry in Asymmetric Catalysis

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development, as the stereochemistry of a molecule is often intrinsically linked to its biological activity. Chiral ligands, when complexed with metal centers, serve as powerful catalysts to control the stereochemical outcome of a chemical reaction, enabling the selective synthesis of one enantiomer over the other. Among the privileged classes of chiral ligands, C₂-symmetric bis(oxazolines), often abbreviated as BOX ligands, have emerged as highly effective in a wide array of asymmetric transformations.[1]

The compound with CAS number 132098-59-0, scientifically known as (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) or (S,S)-Ph-BOX, is a prominent member of this family. Its C₂-symmetric nature reduces the number of possible transition states in a catalytic cycle, thereby enhancing enantioselectivity. The two nitrogen atoms of the oxazoline rings act as a bidentate ligand, readily forming stable chelate complexes with a variety of metal precursors. The steric and electronic properties of the phenyl substituents at the chiral centers create a well-defined chiral environment around the metal's active site, effectively directing the approach of substrates and leading to high levels of asymmetric induction.

This guide will provide a detailed exploration of the properties, synthesis, and catalytic applications of (S,S)-Ph-BOX, offering a practical resource for its successful implementation in the laboratory.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its effective application. The key properties of (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) are summarized in the table below.

Property	Value	Reference(s)
CAS Number	132098-59-0
Molecular Formula	C₁₉H₁₈N₂O₂
Molecular Weight	306.36 g/mol
Appearance	Light yellow to yellow viscous liquid	[1]
Boiling Point	131-134 °C at 0.01 mmHg	[1]
Density	1.28 g/mL at 25 °C	[1]
Optical Activity	[α]₂₀/D ~ -90° (c = 1 in ethanol)
Refractive Index	n₂₀/D 1.586
Storage Temperature	2-8°C under an inert atmosphere (e.g., Argon or Nitrogen)	[1]

Synthesis and Characterization

The synthesis of (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) is typically achieved through the condensation of a malonic acid derivative with two equivalents of a chiral amino alcohol, followed by cyclization. The readily available (S)-phenylglycinol serves as the chiral building block.

Synthetic Pathway

Caption: General synthetic scheme for (S,S)-Ph-BOX.

Detailed Experimental Protocol for Synthesis

This protocol is adapted from established methodologies for the synthesis of bis(oxazoline) ligands.

Materials:

• (S)-Phenylglycinol

• Malonodinitrile

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Formation of the Bis(hydroxyamide) Intermediate:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (argon or nitrogen), dissolve (S)-phenylglycinol (2.0 equivalents) in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add a solution of malonodinitrile (1.0 equivalent) in anhydrous dichloromethane to the cooled solution of (S)-phenylglycinol.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude bis(hydroxyamide) intermediate. This intermediate may be used in the next step without further purification, or it can be purified by column chromatography on silica gel if necessary.

• Cyclization to the Bis(oxazoline) Ligand:

  • Dissolve the crude bis(hydroxyamide) intermediate in anhydrous dichloromethane under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Slowly add thionyl chloride (2.2 equivalents) dropwise to the cooled solution.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

  • Upon completion, carefully quench the reaction by slowly adding it to a cooled, stirred saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate under reduced pressure to obtain the crude (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline).

  • Purify the crude product by column chromatography on silica gel (eluent: a gradient of ethyl acetate in hexanes) to yield the final product as a viscous liquid.

Characterization

The identity and purity of the synthesized ligand should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for structural elucidation. The C₂-symmetry of the molecule will be reflected in the simplicity of the spectra.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Optical Rotation: To verify the enantiomeric purity of the synthesized ligand.

Mechanism of Action in Asymmetric Catalysis

The efficacy of (S,S)-Ph-BOX in asymmetric catalysis stems from its ability to form a rigid and well-defined chiral environment around a metal center.

Caption: Generalized mechanism of asymmetric catalysis using a metal-(S,S)-Ph-BOX complex.

The key steps in the catalytic cycle are:

• In Situ Catalyst Formation: The (S,S)-Ph-BOX ligand is typically mixed with a suitable metal precursor (e.g., copper(II) triflate, magnesium iodide) to form the active chiral catalyst in situ. The bidentate nature of the ligand leads to the formation of a stable chelate complex.

• Substrate Coordination: The substrate coordinates to the metal center of the chiral catalyst. The C₂-symmetry of the ligand creates a chiral pocket that dictates the preferred orientation of the substrate.

• Stereoselective Transformation: The nucleophile or reagent then approaches the coordinated substrate. The steric bulk of the phenyl groups on the ligand blocks one face of the substrate, forcing the incoming reagent to attack from the less hindered face. This leads to the formation of one enantiomer of the product in excess.

• Product Release and Catalyst Regeneration: The product dissociates from the metal center, regenerating the active catalyst which can then enter another catalytic cycle.

The choice of metal, counter-ion, and solvent can significantly influence the reactivity and enantioselectivity of the catalytic system, allowing for fine-tuning of the reaction conditions for optimal results.

Applications in Asymmetric Synthesis

(S,S)-Ph-BOX has proven to be a versatile ligand for a wide range of asymmetric reactions. Below are some prominent examples with detailed experimental protocols.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. The use of a chiral Lewis acid catalyst derived from (S,S)-Ph-BOX can render this reaction highly enantioselective.

Reaction Scheme:

Cyclopentadiene + N-Acryloyloxazolidinone → Chiral Bicyclic Adduct

Experimental Protocol:

• Catalyst Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) (0.12 equivalents) and copper(II) triflate (Cu(OTf)₂) (0.10 equivalents). Add anhydrous dichloromethane (DCM) and stir the mixture at room temperature for 1-2 hours until a homogeneous solution is formed.

• Reaction: Cool the catalyst solution to the desired temperature (e.g., -78 °C). Add N-acryloyloxazolidinone (1.0 equivalent) to the catalyst solution and stir for 15 minutes. Then, add freshly distilled cyclopentadiene (3.0 equivalents) dropwise.

• Work-up and Purification: Stir the reaction mixture at the same temperature until the starting material is consumed (monitored by TLC). Quench the reaction with saturated aqueous NaHCO₃ solution. Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to afford the enantioenriched Diels-Alder adduct.

Expected Outcome: High yields and excellent enantioselectivities (often >90% ee) are typically observed for the endo adduct.

Asymmetric Friedel-Crafts Alkylation

The Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction in aromatic chemistry. Chiral metal-(S,S)-Ph-BOX complexes can catalyze the enantioselective addition of electron-rich arenes to electrophiles.

Reaction Scheme:

Indole + α,β-Unsaturated Ketone → Chiral β-Indolyl Ketone

Experimental Protocol:

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere, prepare the chiral catalyst by stirring (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) (0.11 equivalents) and a suitable metal salt (e.g., scandium(III) triflate, Sc(OTf)₃) (0.10 equivalents) in an anhydrous solvent such as acetonitrile or dichloromethane at room temperature for 30 minutes.

• Reaction: Add the indole (1.2 equivalents) to the catalyst solution. Cool the mixture to the specified reaction temperature (e.g., -20 °C). Add the α,β-unsaturated ketone (1.0 equivalent) dropwise.

• Work-up and Purification: Stir the reaction at the same temperature for the specified time (monitoring by TLC). Upon completion, quench the reaction with water or saturated aqueous NH₄Cl. Extract the mixture with an organic solvent (e.g., ethyl acetate). Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by flash chromatography on silica gel.

Expected Outcome: This reaction typically affords the chiral β-indolyl ketone in good yield and with high enantioselectivity.

Asymmetric Conjugate Addition

The conjugate addition of nucleophiles to α,β-unsaturated systems is a widely used method for C-C bond formation. The use of (S,S)-Ph-BOX as a chiral ligand can control the stereochemistry of the newly formed stereocenter.

Reaction Scheme:

Dialkylzinc + Chalcone → Chiral 1,5-Diketone

Experimental Protocol:

• Catalyst Preparation: To a solution of (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) (0.02 equivalents) in an anhydrous solvent like toluene, add a copper salt such as copper(II) triflate (0.01 equivalents) at room temperature under an inert atmosphere. Stir for 30 minutes.

• Reaction: Cool the catalyst solution to a low temperature (e.g., -78 °C). Add the chalcone (1.0 equivalent) to the solution. Then, add the dialkylzinc reagent (e.g., diethylzinc) (1.5 equivalents) dropwise.

• Work-up and Purification: Stir the reaction at low temperature until completion (TLC analysis). Quench the reaction by the slow addition of saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify the residue by flash column chromatography.

Expected Outcome: The reaction provides the chiral 1,5-diketone with high enantiomeric excess.

Handling and Safety

As a chemical reagent, (S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

• Precautionary Statements:

  • Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves, eye protection, and face protection.[2]

  • Response:

    • IF ON SKIN: Wash with plenty of soap and water.

    • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

    • IF INHALED: Remove person to fresh air and keep comfortable for breathing.

    • Call a POISON CENTER or doctor/physician if you feel unwell.[2]

• Personal Protective Equipment (PPE): Safety goggles with side-shields, chemical-resistant gloves, and a lab coat should be worn at all times.[2]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere to prevent degradation.

For more detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(S,S)-2,2'-methylenebis(4-phenyl-2-oxazoline) (CAS 132098-59-0) is a highly effective and versatile C₂-symmetric chiral ligand that has found widespread application in asymmetric catalysis. Its ready availability, straightforward synthesis, and the ability to form stable and highly organizing complexes with a range of metals make it an invaluable tool for the enantioselective synthesis of complex organic molecules. This guide has provided a comprehensive overview of its properties, synthesis, mechanism of action, and practical applications. By leveraging the information and protocols presented herein, researchers, scientists, and drug development professionals can effectively employ this powerful catalyst to advance their synthetic endeavors.

References

• Scientific Laboratory Supplies. (n.d.). 2,2-Methylenebis[(4S)-4-phenyl-2-oxazoline], 97%. Retrieved from [Link]

• Ghosh, A. K., Mathivanan, P., & Cappiello, J. (1998). C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis. Tetrahedron: Asymmetry, 9(1), 1-45.

Sources

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. researchgate.net [researchgate.net]

Technical Guide: Spectroscopic Characterization of Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane

[1][2]

Executive Summary & Structural Logic

Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane (commonly referred to as (S,S)-Ph-BOX or Ph-BOX-CH₂ ) is a privileged

-symmetric chiral ligand used extensively in asymmetric Lewis acid catalysis, including copper-catalyzed cyclopropanations and Diels-Alder reactions.[1][2]

Unlike its dimethyl-bridged counterparts (e.g., Evans' ligand), the methylene-bridged variant possesses a unique structural feature: the central methylene protons (

) are significantly more acidic ( in DMSO) due to the flanking electron-withdrawing imine groups.[1][2] This acidity allows for both neutral and anionic coordination modes, making precise spectroscopic characterization critical to distinguish between the free ligand, its tautomers, and hydrolysis impurities.

Structural Connectivity & Symmetry

The molecule consists of two chiral oxazoline rings connected by a methylene bridge.[2]

• Symmetry:

  point group.

• Consequence: The two oxazoline rings are chemically equivalent in achiral solvents (e.g.,

  ). The NMR spectrum will display half the number of signals expected for the formula , simplifying analysis.

Primary Spectroscopic Fingerprint: Nuclear Magnetic Resonance (NMR)

The integrity of the oxazoline ring and the oxidation state of the methylene bridge are the primary quality attributes (PQAs).

NMR Characterization (400 MHz, )

The spectrum is characterized by three distinct regions: the aromatic zone, the oxazoline ring protons (ABX system), and the bridging methylene.

Signal Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Structural Insight
Aromatic (Ph)	7.25 – 7.40	Multiplet	10H	-	Phenyl substituents (equivalent).[1][2]
Oxazoline 4-H	5.25 – 5.35	dd	2H		Chiral center proton.[1][2] Diagnostic for enantiopurity.
Oxazoline 5-H	4.65 – 4.75	dd	2H		Ring methylene (trans to 4-H).[1][2]
Oxazoline 5-H	4.15 – 4.25	t (or dd)	2H		Ring methylene (cis to 4-H).[1][2]
Bridge (-CH -)	3.60 – 3.75	Singlet	2H	-	Critical Purity Marker. Broadening indicates tautomerization or metal contamination.[1][2]

Technical Note on the Bridge Signal: In the free ligand, the bridge protons appear as a sharp singlet due to rapid rotation averaging the diastereotopic nature relative to the chiral centers. If this peak appears as a doublet or multiplet, it suggests restricted rotation (often due to trace metal coordination) or the presence of the mono-oxazoline impurity.[2]

NMR Characterization (100 MHz, )

Carbon Type	Chemical Shift ( , ppm)	Assignment
C=N (Imine)	~160.5	The bridgehead carbon.[1][2] Loss of intensity suggests hydrolysis.[2]
Aromatic	141.5 (ipso), 128.8, 127.8, 126.7	Phenyl ring carbons.
Chiral C-4	69.8 – 70.5	The chiral center.[1][2]
Ring C-5	75.0 – 75.8	The oxazoline methylene.[1][2]
Bridge (-CH -)	28.5 – 29.5	Upfield methylene.[1][2]

Vibrational Spectroscopy (FT-IR)[1][2][3]

Infrared spectroscopy is the fastest method to validate the oxazoline ring formation and detect hydrolysis (ring opening).

• Diagnostic Band (C=N Stretch): 1655 – 1665 cm⁻¹ .

  • Pass Criteria: Strong, sharp band.

  • Fail Criteria: Shift to >1680 cm⁻¹ or splitting (indicates ring opening to amide).

• Absence of OH/NH: The region 3200–3500 cm⁻¹ should be clean. Broad peaks here indicate residual amino-alcohol starting material or hydrolysis products (amides/acids).[1][2]

Experimental Protocols

Purification & Characterization Workflow

The following diagram outlines the logical flow from crude synthesis to validated ligand.

Caption: Operational workflow for the isolation and validation of (S)-Ph-BOX ligands.

Standard Operating Procedure (SOP) for Analysis

• Sample Preparation:

  • Dissolve 10-15 mg of the dried solid in 0.6 mL of neutralized

    .

  • Critical Step: Filter the solution through a small plug of basic alumina or glass wool if the solution is cloudy. Acidic

    (common in aged bottles) can protonate the bridge or hydrolyze the ring.

• Data Acquisition:

  • Acquire

    NMR with at least 16 scans to resolve the satellite peaks of the bridge.

  • Check the baseline at 8.0 – 10.0 ppm. Any signals here indicate aldehyde impurities or formamides.[1][2]

• Optical Rotation:

  • Prepare a solution of

    in .[2]

  • Expected value:

    to (Values vary by concentration and exact temperature; comparative reference standard is required).[1][2]

Impurity Profiling & Troubleshooting

The synthesis of Ph-BOX ligands often involves high temperatures and Lewis acid catalysts (e.g., ZnCl₂).[2] Common impurities include:

Impurity	Spectroscopic Signature	Origin	Remediation
Mono-oxazoline (Amide)	IR: Broad peak ~3300 cm⁻¹ (NH).[1][2] NMR: Asymmetry in aromatic region; split bridge signal.[2]	Incomplete cyclization or hydrolysis.[2]	Recrystallization from Isopropanol.[2]
Residual Phenylglycinol	NMR: Multiplets < 4.0 ppm.[2] IR: Strong OH/NH stretch.[1][2]	Unreacted starting material.[2]	Wash organic layer with 1M NaOH (cold).
Malononitrile derivs.	IR: Weak nitrile stretch ~2200 cm⁻¹.	Starting material.	Sublimation or chromatography.[2]

Authoritative Note on Stability: Bis(oxazoline) ligands with methylene bridges are susceptible to bridge deprotonation . Avoid storing solutions in acetone or protic solvents for extended periods.[2] Store the solid under inert atmosphere (Argon) at -20°C to prevent hydrolysis.

References

• Evans, D. A., et al. (1991). "

  -Symmetric Bis(oxazolines) as Ligands for Enantioselective Coordination Catalysis." Angewandte Chemie International Edition. Link[1][2]

• Desimoni, G., et al. (2006). "Bis(oxazoline)-copper complexes: The role of the bridge." Coordination Chemistry Reviews. Link[1][2]

• Reisman, S. E., et al. (2020).[3] "Synthesis of Chiral Bisoxazoline Ligands." Organic Syntheses. Link[1][2]

• Gomez, M., et al. (2000). "Palladium(II) Complexes with Chiral Bis(oxazoline) Ligands." European Journal of Inorganic Chemistry. Link[1][2]

Sources

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• 2. bis(2-((S)-4-Benzyl-4,5-dihydrooxazol-2-yl)phenyl)methane | Benchchem [benchchem.com]
• 3. orgsyn.org [orgsyn.org]

Precision Chiral Induction: The Ph-BOX Ligand Ecosystem

Executive Summary: The -Symmetric Standard

In the landscape of asymmetric catalysis, Bis(oxazoline) (BOX) ligands represent a "privileged" scaffold.[1] Among these, the Ph-BOX (Phenyl-bis(oxazoline)) variants occupy a critical niche.[2] Unlike their alkyl-substituted counterparts (e.g.,

Bu-BOX), Ph-BOX ligands offer a unique steric wall combined with potential - stacking capabilities, making them indispensable for reactions involving aromatic substrates or those requiring a "flatter" chiral pocket.

This guide deconstructs the mechanistic authority of Ph-BOX ligands, providing a reproducible blueprint for their application in high-value asymmetric transformations.

Mechanistic Architecture

The Quadrant Model & Symmetry

The efficacy of Ph-BOX ligands stems from their

rotational symmetry. When chelated to a metal center (typically Cu, Zn, or Mg), the ligand enforces a specific geometry that differentiates the prochiral faces of a substrate.

• The "Twisted" Square Planar Complex: In Cu(II) catalysis, the Ph-BOX ligand occupies two coordination sites. The phenyl rings at the 4-position of the oxazoline ring project perpendicular to the metal-ligand plane.

• Steric Blocking: This projection effectively blocks two diagonal quadrants of the coordination sphere (Quadrants 2 and 4).

• Substrate Channeling: The substrate is forced to approach from the open quadrants (1 and 3), dictating the stereochemical outcome.

Visualization: The Ph-BOX Steric Environment

The following diagram illustrates the steric "wall" created by the phenyl groups and the resulting open channels for substrate attack.

Figure 1: The Quadrant Model illustrating how Ph-BOX ligands enforce enantioselectivity by blocking diagonal quadrants.

Critical Control Points: Engineering Selectivity

The Counter-Ion Effect

The choice of counter-ion is not trivial; it is a primary lever for reactivity.

• Cationic Character: The metal center must be sufficiently Lewis acidic. Tightly coordinating anions (Cl⁻, Br⁻) reduce Lewis acidity and can disrupt the square planar geometry.

• The Hierarchy:

  • SbF₆⁻ / PF₆⁻ (Non-Coordinating): Highest reactivity and often highest ee. They create a "naked" cationic metal center, maximizing substrate binding.

  • OTf⁻ (Weakly Coordinating): The industry standard. Good balance of stability and reactivity.[3]

  • Halides (Strongly Coordinating): Generally avoid for high-performance asymmetric catalysis unless specific precedents exist.

Ph-BOX vs. Bu-BOX

Why choose Phenyl over tert-Butyl?

• -Stacking: Ph-BOX is superior for substrates containing aromatic rings (e.g., styrene in cyclopropanation) due to favorable attractive non-covalent interactions.

• Bite Angle: The phenyl group is rigid and planar, whereas

  Bu is spherical. This alters the "depth" of the chiral pocket.

Experimental Protocols & Case Studies

Case Study 1: Enantioselective Diels-Alder Reaction

This protocol utilizes a Cu(II)-Ph-BOX complex to catalyze the reaction between an acryloyl oxazolidinone and cyclopentadiene. This is the "gold standard" for validating Lewis acid efficiency.

The Reaction:

Protocol:

• Catalyst Formation (In Situ):

  • In a flame-dried Schlenk flask under

    , add Cu(OTf) (0.10 mmol) and (S,S)-Ph-BOX ligand (0.11 mmol).

  • Add anhydrous CH

    Cl (2 mL).

  • Stir for 1 hour. Self-Validation: The solution should turn a distinct deep blue/green. If the solution is pale or precipitates form, moisture may be present.

• Substrate Addition:

  • Cool the catalyst solution to -78°C.

  • Add the dienophile (Acryloyl oxazolidinone, 1.0 mmol) dissolved in CH

    Cl .

  • Add Cyclopentadiene (freshly cracked, 10.0 mmol) slowly.

• Workup:

  • Monitor by TLC. Upon completion, filter through a plug of silica to remove the copper salts.

  • Concentrate and analyze ee via chiral HPLC.

Data: Counter-Ion Influence on Selectivity

Ligand (R)	Metal Source	Counter-Ion	Yield (%)	endo:exo	ee (%) (endo)
Ph	Cu(OTf)	OTf⁻	88	96:4	92
Ph	Cu(SbF )	SbF ⁻	91	98:2	97
Bu	Cu(OTf)	OTf⁻	85	96:4	96
Ph	CuCl	Cl⁻	<10	-	N/A

Data synthesized from Evans et al. (See Ref 1, 2)

Case Study 2: Asymmetric Cyclopropanation

The Reaction: Styrene + Ethyl Diazoacetate

Chiral Cyclopropane.

Protocol:

• Catalyst Preparation:

  • Combine Cu(I)OTf (benzene complex) (0.05 mmol) and Ph-BOX (0.06 mmol) in dry CH

    Cl under Argon.

  • Stir for 30 mins. Self-Validation: Solution should be clear/yellowish. Blue indicates oxidation to Cu(II), which is inactive for this specific cycle.

• Execution:

  • Add Styrene (5.0 mmol).

  • Critical Step: Add Ethyl Diazoacetate (1.0 mmol) via syringe pump over 4–6 hours. Rapid addition leads to dimerization of the diazo compound.

• Result: Ph-BOX typically favors the trans isomer with high enantioselectivity (85-95% ee).

Troubleshooting & Optimization Workflow

The following decision tree guides the optimization process when initial results are suboptimal.

Figure 2: Strategic decision tree for optimizing Ph-BOX catalyzed reactions.

References

• Evans, D. A., Miller, S. J., & Lectka, T. (1993). Bis(oxazoline)copper(II) complexes as chiral Lewis acid catalysts for the enantioselective Diels-Alder reaction.[1][4][5] Journal of the American Chemical Society.[1][4][6][7][8]

• Evans, D. A., Johnson, J. S., & Olhava, E. J. (2000).[8] Enantioselective Synthesis of Dihydropyrans.[3][8] Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes. Journal of the American Chemical Society.[1][4][6][7][8]

• Pfaltz, A. (1993).[9] Chiral Semicorrins and Related Nitrogen Heterocycles as Ligands in Asymmetric Catalysis.[6] Accounts of Chemical Research.[9]

• Lowenthal, R. E., Abiko, A., & Masamune, S. (1990). Asymmetric catalytic cyclopropanation of olefins: bis-oxazoline copper complexes.[1][6][8][10][11] Tetrahedron Letters.

• Desimoni, G., Faita, G., & Jørgensen, K. A. (2006). C2-Symmetric Chiral Bis(Oxazoline) Ligands in Asymmetric Catalysis. Chemical Reviews.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bisoxazoline ligand - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes [organic-chemistry.org]
• 9. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 10. Investigation of the Effects of the Structure and Chelate Size of Bis-oxazoline Ligands in the Asymmetric Copper-Catalyzed Cyclopropanation of Olefins: Design of a New Class of Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Mastering Asymmetric Friedel-Crafts Alkylation: An Application Guide for Researchers

Foreword: The Enduring Power of a Classic Reaction in Modern Drug Discovery

Since its discovery in 1877, the Friedel-Crafts reaction has been a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings.[1] Its asymmetric variant, the catalytic enantioselective Friedel-Crafts (F-C) alkylation, has emerged as a particularly powerful tool for constructing chiral molecules, which are the building blocks of many modern pharmaceuticals.[2][3] The ability to control the three-dimensional arrangement of atoms is paramount in drug development, as different enantiomers of a drug can have vastly different biological activities. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the experimental setup for asymmetric F-C alkylation, focusing on the underlying principles, practical protocols, and strategies for optimization and troubleshooting. The C-3 alkylated products of indoles with nitroalkenes, for instance, serve as precursors for clinical anticholinergic drugs.[4]

I. Foundational Principles: The Mechanics of Asymmetric Induction

The essence of asymmetric F-C alkylation lies in the use of a chiral catalyst to control the stereochemical outcome of the reaction.[5] This is typically achieved through one of three main catalytic strategies: chiral Lewis acids, chiral Brønsted acids, or organocatalysis.[6] These catalysts interact with the reactants in a way that favors the formation of one enantiomer over the other.

The Catalytic Cycle: A Step-by-Step Look

The general mechanism for a Lewis acid-catalyzed asymmetric F-C alkylation involves the following key steps:

• Activation of the Electrophile: A chiral Lewis acid catalyst coordinates to the electrophile (e.g., a nitroalkene), making it more susceptible to nucleophilic attack. This coordination also creates a chiral environment around the electrophile.

• Nucleophilic Attack: The electron-rich aromatic compound (e.g., indole) attacks the activated electrophile. The chiral catalyst directs this attack to one face of the electrophile, leading to the preferential formation of one enantiomer.

• Proton Transfer and Catalyst Regeneration: A proton is transferred, and the product is released from the catalyst, which is then free to start another catalytic cycle.

Caption: Catalytic Cycle of Asymmetric Friedel-Crafts Alkylation.

II. A Universe of Catalysts: Choosing the Right Tool for the Job

The choice of catalyst is critical for achieving high yield and enantioselectivity. A wide array of chiral catalysts has been developed, each with its own advantages and substrate scope.

• Chiral Lewis Acid Complexes: These are among the most common catalysts for asymmetric F-C alkylation. They typically consist of a metal center (e.g., Cu(II), Zn(II), Sc(III)) and a chiral ligand.[7][8] The ligand's structure is crucial for creating the necessary chiral environment. Common ligand families include bis(oxazolines) (BOX), pyridyl-bis(oxazolines) (pybox), and spiro-bis(oxazolines) (spiroBox).[4]

• Chiral Brønsted Acids: These catalysts, such as chiral phosphoric acids, activate the electrophile through hydrogen bonding.[4] They are particularly effective for the reaction of indoles with nitroalkenes and have the advantage of being metal-free.

• Organocatalysts: This class of catalysts includes small organic molecules, such as chiral amines and thioureas, that can activate the electrophile through the formation of a transient iminium or enamine intermediate.[9] Cinchona alkaloid-based organocatalysts are widely used to establish benzylic chiral centers.[9]

III. In the Lab: A Protocol for Asymmetric Friedel-Crafts Alkylation of Indoles

This section provides a detailed, step-by-step protocol for a representative asymmetric F-C alkylation of an indole with a nitroalkene, a common transformation in medicinal chemistry.

Experimental Workflow Overview

Caption: General Experimental Workflow for Asymmetric F-C Alkylation.

Materials and Reagents

• Indole (or substituted indole)

• trans-β-Nitrostyrene (or substituted derivative)

• Chiral ligand (e.g., (S)-Ph-bisoxazoline)

• Metal salt (e.g., Zn(OTf)₂)

• Anhydrous solvent (e.g., toluene)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Thin-layer chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Step-by-Step Protocol

• Catalyst Preparation (in situ):

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the chiral ligand (e.g., (S)-Ph-bisoxazoline, 0.055 mmol, 1.1 equiv relative to metal).

  • Add the metal salt (e.g., Zn(OTf)₂, 0.05 mmol, 1.0 equiv).

  • Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

  • Add anhydrous solvent (e.g., toluene, 2.0 mL) via syringe.

  • Stir the mixture at room temperature for 1 hour to allow for complex formation.

• Reaction Setup:

  • To the flask containing the catalyst solution, add the indole (0.5 mmol, 1.0 equiv).

  • In a separate vial, dissolve the trans-β-nitrostyrene (0.55 mmol, 1.1 equiv) in the anhydrous solvent (1.0 mL).

  • Add the nitroalkene solution dropwise to the reaction mixture at the desired temperature (e.g., room temperature or cooled in an ice bath).

• Reaction Monitoring:

  • Monitor the progress of the reaction by TLC, observing the disappearance of the starting materials and the appearance of the product spot.

• Workup:

  • Once the reaction is complete, quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Analysis:

  • Characterize the purified product by ¹H and ¹³C NMR spectroscopy to confirm its structure.

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Typical Reaction Parameters

Parameter	Typical Range/Value	Rationale
Catalyst Loading	1-10 mol%	Lowering catalyst loading can be cost-effective but may require longer reaction times.[10]
Temperature	-78 °C to room temperature	Lower temperatures often lead to higher enantioselectivity but may slow down the reaction rate.
Solvent	Toluene, CH₂Cl₂, THF	The choice of solvent can significantly impact both yield and enantioselectivity.[7]
Reactant Ratio	1:1 to 1:1.2 (Arene:Electrophile)	A slight excess of the electrophile can help drive the reaction to completion.
Reaction Time	2-48 hours	Monitored by TLC to determine the point of maximum conversion.

IV. Navigating Challenges: A Troubleshooting and Optimization Guide

Even with a well-defined protocol, achieving optimal results can be challenging. This section addresses common problems and provides strategies for optimization.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction- Decomposition of starting materials or product- Inefficient workup or purification	- Increase reaction time or temperature.- Use a more active catalyst or higher catalyst loading.- Ensure all reagents and solvents are pure and anhydrous.[11]- Optimize workup and purification procedures to minimize product loss.[11]
Low Enantioselectivity (ee)	- Suboptimal catalyst or ligand- Incorrect reaction temperature- Presence of impurities (e.g., water)	- Screen different chiral ligands and metal salts.- Lower the reaction temperature.- Use rigorously dried solvents and glassware.- Ensure the purity of starting materials.
Poor Regioselectivity	- Steric hindrance on the aromatic ring- Electronic effects of substituents	- For sterically hindered substrates, consider using a less bulky catalyst.- Modify the directing group on the aromatic substrate to favor the desired regioisomer.
Side Reactions (e.g., Polyalkylation)	- The product is more reactive than the starting material	- Use a large excess of the aromatic substrate.- Consider using a Friedel-Crafts acylation followed by a reduction step, as the acylated product is deactivated towards further substitution.[12]
Carbocation Rearrangement	- Formation of an unstable carbocation intermediate	- Use an electrophile that forms a stable carbocation.- Friedel-Crafts acylation is not prone to rearrangements and can be a useful alternative.[13]

V. Conclusion: A Versatile Tool for Chiral Synthesis

The asymmetric Friedel-Crafts alkylation is a powerful and versatile reaction for the synthesis of enantioenriched molecules. A thorough understanding of the reaction mechanism, careful selection of the catalyst and reaction conditions, and a systematic approach to optimization and troubleshooting are key to harnessing its full potential. By following the principles and protocols outlined in this guide, researchers can confidently apply this important transformation in their pursuit of novel therapeutics and other valuable chiral compounds.

References

• Bandini, M.; Umani-Ronchi, A.
• Ni, B.; et al. Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes. RSC Adv., 2015, 5, 1514-1520.
• Shaikh, I. R.; et al. Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega, 2022, 7, 38, 34093–34125.
• Ji, J.; et al. Asymmetric Friedel−Crafts Alkylations of Indoles with Nitroalkenes Catalyzed by Zn(II)−Bisoxazoline Complexes. J. Org. Chem., 2005, 70, 13, 5264–5267.
• Dündar, E.; Tanyeli, C. Enantioselective Friedel-Crafts alkylation of indole with nitroalkenes in the presence of bifunctional squaramide organocatalyst. Tetrahedron Lett., 2021, 73, 153153.

• Organic Chemistry Portal. Enantioselective Alkylation of the Indole Nucleus (2/2): Friedel-Crafts reaction. [Link]

• Legrand, F.; et al. Recent advances in aza Friedel–Crafts reaction: strategies for achiral and stereoselective synthesis. Org. Biomol. Chem., 2023, 21, 2205-2228.
• Serafin, K.; et al. Asymmetric Organocatalyzed Friedel–Crafts Reaction of Trihaloacetaldehydes and Phenols. Chem. Eur. J., 2020, 26, 15093-15098.
• Kobayashi, S.; Saito, S. Chiral Heterogeneous Scandium Lewis Acid Catalysts for Continuous‐Flow Enantioselective Friedel–Crafts Carbon–Carbon Bond‐Forming Reactions. Chemistry, 2024, 6, 42.
• Company, R.; et al. Re-Engineering Organocatalysts for Asymmetric Friedel-Crafts Alkylation of Indoles through Computational Studies. J. Org. Chem., 2020, 85, 15, 9969–9978.
• Rueping, M.; Nachtsheim, B. J. A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Beilstein J. Org. Chem., 2010, 6, 6.

• Wikipedia. Chiral Lewis acid. [Link]

• Wang, Y.; et al. Asymmetric Friedel-Crafts reaction of 4,7-dihydroindoles with nitroolefins by chiral Brønsted acids under low catalyst loading. Chemistry, 2009, 15(14), 3351-4.

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Maji, B. C.; et al. Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Adv., 2018, 8, 32347-32398.

• Buchler GmbH. Asymmetric Friedel-Crafts reactions. [Link]

• Reddit. Friedel-Crafts alkylation problem. [Link]

• Mettler Toledo. Friedel-Crafts Alkylation Reaction. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• Wang, S.; et al. Structural Basis for the Friedel-Crafts Alkylation in Cylindrocyclophane Biosynthesis.

• University of Calgary. Ch12: Friedel-Crafts limitations. [Link]

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral Lewis acid - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Asymmetric Friedel-Crafts reactions - Buchler GmbH [buchler-gmbh.com]
• 10. Asymmetric Friedel-Crafts reaction of 4,7-dihydroindoles with nitroolefins by chiral Brønsted acids under low catalyst loading - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Troubleshooting [chem.rochester.edu]
• 12. mt.com [mt.com]
• 13. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in BOX-Ligand Catalyzed Diels-Alder Reactions

Executive Summary & System Context

The Copper(II)-Bis(oxazoline) (Cu-BOX) system is a "privileged" catalyst architecture for asymmetric Diels-Alder (DA) cycloadditions. While capable of

yield and ee, the system is notoriously sensitive to counter-ion effects , moisture , and substrate chelation geometry .

This guide addresses the specific scenario where a researcher observes low chemical yield (<50%) despite using standard literature conditions (e.g., Evans' protocols). We distinguish between low conversion (catalyst inactivity) and yield loss (side reactions or isolation issues).

The Standard Reference System

• Ligand:

  -symmetric Bis(oxazoline) (e.g., (S,S)-tBu-BOX or Ph-BOX).

• Metal Source: Cu(OTf)

  or Cu(SbF ) .[1]

• Substrate: Bidentate dienophiles (e.g., N-acyloxazolidinones) + electron-rich dienes.

• Solvent: Anhydrous CH

  Cl .

Diagnostic Workflow (Visual Guide)

Before altering conditions, identify the failure mode using this logic tree.

Figure 1: Diagnostic decision tree for isolating the root cause of low yield.

Core Troubleshooting Modules

Module A: The "Hardware" (Catalyst Integrity)

The Issue: The active catalyst is a cationic square-planar complex.[2] If the counter-ion coordinates too strongly to the copper, it blocks the substrate binding site, killing reactivity.

Critical Check: The Counter-Ion Effect

• Symptom: Reaction is sluggish (takes days) or stalls.

• Technical Insight: Triflate (

  ) is a weakly coordinating anion. In difficult substrates, competes with the dienophile for the Cu(II) center. Hexafluoroantimonate ( ) is non-coordinating , creating a more electrophilic and accessible cation.

• Solution: Switch from Cu(OTf)

  to Cu(SbF ) .

  • Evidence: Evans and Johnson demonstrated that cationic Cu(II)-BOX complexes with

    can be 20x more active than their triflate counterparts [1].

Protocol: Handling the Metal Salt

• Hydration State: Commercial Cu(OTf)

  is often hydrated. Water competes for coordination.

• Fix: Dry Cu(OTf)

  at C under high vacuum (0.1 mmHg) for 12 hours. It should turn from light blue (hydrate) to white/grey (anhydrous).

Module B: The "Environment" (Moisture & Additives)

The Issue: Cu(II) Lewis acids are susceptible to hydrolysis or aqua-complex formation, which are catalytically inactive or racemic.

Critical Check: Molecular Sieves

• Symptom: Variable yields between batches; reaction works on dry days but fails on humid days.

• Technical Insight: The aquo-complex

  is thermodynamically stable but kinetically dead for the DA reaction.

• Solution: Always use activated 4Å Molecular Sieves (powdered or beads) in the reaction vessel.

  • Note: Do not use 3Å sieves (pores too small for efficient solvent drying kinetics in this context) or 5Å (might trap smaller substrates).

Module C: The "Software" (Substrate Matching)

The Issue: The Evans Cu-BOX system operates via a two-point binding mechanism . If your dienophile cannot chelate, the catalyst cannot activate it.

Critical Check: Dienophile Geometry

• Requirement: The substrate must be an

  -unsaturated carbonyl capable of forming a 5- or 6-membered chelate with Copper.

• Compatible: N-acyloxazolidinones (standard), N-acylthiazolidinethiones,

  -ketoesters.

• Incompatible: Simple esters (methyl acrylate), simple ketones (MVK). These bind via a single point, resulting in low activation and near-zero enantioselectivity.

Visualizing the Active Complex:

Figure 2: The catalytic cycle relies on reversible chelation. If "Product-Cat Complex" is too stable (Product Inhibition), the cycle stops.

Experimental Protocol: High-Fidelity Catalyst Preparation

Use this protocol to eliminate "bad catalyst" as a variable.

Reagents:

• Ligand: (S,S)-tBu-BOX (1.1 equiv relative to Cu)

• Metal: Cu(OTf)

  (1.0 equiv) - Vacuum dried

• Solvent: DCM (distilled from CaH

  or passed through alumina columns)

Step-by-Step:

• Glovebox/Schlenk: In a flame-dried Schlenk flask containing a stir bar and activated 4Å MS, add Cu(OTf)

  (anhydrous).

• Ligand Addition: Add the BOX ligand solid.

• Complexation: Add anhydrous DCM via syringe.

• Observation Point: Stir at RT for 1 hour.

  • Pass: Solution turns a deep clear blue .

  • Fail: Solution is pale, cloudy, or green precipitate forms (indicates wet salt or impure ligand).

• Substrate Addition: Cool to reaction temp (usually -78°C to 0°C) before adding the dienophile.

• Diene Addition: Add diene last, slowly.

FAQ: Troubleshooting Specifics

Q: My reaction turns black/brown. What happened? A: This usually indicates diene polymerization or decomposition. Cu(II) is an oxidant. If your diene is very electron-rich (e.g., Danishefsky's diene), it may be oxidizing. Fix: Lower the temperature (-78°C) or switch to a milder Lewis acid like Zn(OTf)

.

Q: I have high conversion but low isolated yield. Where is my product? A: The DA adducts (N-acyloxazolidinones) can be sensitive to silica gel chromatography (hydrolysis of the imide). Fix: Neutralize your silica gel with 1% Et

N or perform a rapid filtration rather than a long column.

Q: Can I generate the SbF

catalyst if I only have Cu(OTf) ? A: Yes. You can use AgSbF as an additive.

• Protocol: Mix CuCl

  + 2 equiv AgSbF Filter off AgCl precipitate Add Ligand. This generates the highly active cationic species in situ [2].

Q: Why does the reaction stall at 50-60% conversion? A: This is classic product inhibition . The product (also a bidentate chelator) binds to the Copper center better than the starting material.

• Fix 1: Increase catalyst loading (from 5 mol% to 10 mol%).

• Fix 2: Use a less coordinating counter-ion (

  ) to facilitate ligand exchange.

Summary Data Table: Impact of Variables

Variable	Condition	Expected Outcome	Mechanism
Counter-ion	OTf	Good Yield, Moderate Rate	Weak coordination competes with substrate.
Counter-ion	SbF	High Yield, Fast Rate	Non-coordinating; opens metal center.
Counter-ion	Cl / Br	Zero/Trace Yield	Strongly coordinating; kills Lewis acidity.
Moisture	Wet Solvent	Low Yield / Racemic	Aqua-ligands displace chiral BOX.
Substrate	Monodentate	No Reaction	Fails to form activated chelate.

References

• Evans, D. A. , Miller, S. J., & Lectka, T. (1993). Bis(oxazoline)copper(II) complexes as chiral Lewis acid catalysts for the enantioselective Diels-Alder reaction.[1][2][3] Journal of the American Chemical Society, 115(15), 6460–6461.

• Evans, D. A. , Barnes, D. M., Johnson, J. S., et al. (1999). Chiral Bis(oxazoline)copper(II) Complexes as Lewis Acid Catalysts for the Enantioselective Diels-Alder Reaction.[1][2][3] Journal of the American Chemical Society, 121(33), 7559–7573.

• Desimoni, G. , Faita, G., & Jørgensen, K. A. (2006). C2-Symmetric Chiral Bis(oxazoline) Ligands in Asymmetric Catalysis. Chemical Reviews, 106(9), 3561–3651.

• Johnson, J. S. , & Evans, D. A. (2000).[4] Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions.[1] Accounts of Chemical Research, 33(6), 325–335.[1]

Sources

• 1. Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes [organic-chemistry.org]

refining catalyst loading for Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane

Subject: Refining Catalyst Loading & Performance for Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane Ticket ID: OPT-PHBOX-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Loading" Paradox

Welcome to the technical hub for (S)-Ph-Box (CAS: 132098-59-0). This ligand is a cornerstone of asymmetric catalysis, particularly for Copper(I) cyclopropanations and Copper(II) Lewis acid transformations (Diels-Alder, Mukaiyama Aldol).

The Core Problem: Users often treat catalyst loading as a simple volume knob—turning it down to save money or up to increase speed. However, with Ph-Box complexes, loading is inextricably linked to enantioselectivity (ee) due to the equilibrium dynamics between the metal (M) and the ligand (L).

Key Takeaway: You cannot simply lower the total catalyst loading (mol%) without re-evaluating the Metal-to-Ligand (M:L) ratio. A 1:1 ratio at 10 mol% may work perfectly, but at 1 mol%, the dissociation of the complex can lead to a "background" racemic reaction catalyzed by free metal, destroying your ee.

Critical Analysis: The M:L Ratio Architecture

Before adjusting the total amount of catalyst, you must optimize the ratio of Metal to Ligand.

The Science of "Kinetic Competence"

In an ideal world, M + L

ML (Active Catalyst). In reality, the equilibrium exists:

• The Trap: Free Copper (Cu) is often a competent Lewis acid catalyst for the racemic reaction.

• The Fix: You must shift the equilibrium to the left. This often requires a slight excess of ligand (e.g., 1.1 to 1.2 equivalents relative to the metal).

Visualizing the Equilibrium (Graphviz)

Figure 1: The Competitive Landscape. Note that "Free Metal" creates a shortcut to the Racemic Product. Excess ligand suppresses this pathway.

Troubleshooting Guide: Symptom-Based Solutions

Scenario A: "My conversion is high, but my ee is lower than reported."

Diagnosis: This is the classic signature of the Background Reaction . Your chiral complex is forming, but free metal is "leaking" and catalyzing the reaction non-selectively.

• Root Cause 1: Improper M:L Ratio.

  • Fix: Increase the Ligand:Metal ratio from 1:1 to 1.1:1 or 1.2:1 . This forces free metal into the chiral complex.

• Root Cause 2: Moisture in the Solvent.

  • Mechanism:[1] Water can displace the Box ligand from the metal center (especially with Cu(OTf)₂), generating aquo-complexes that are Lewis acidic but achiral.

  • Fix: Use freshly distilled solvents or solvents dried over 4Å Molecular Sieves.

• Root Cause 3: Temperature too High.

  • Mechanism:[1] The

    (energy difference between transition states) is temperature-dependent.

  • Fix: Lower temperature to 0°C or -20°C. Note: This will require longer reaction times.

Scenario B: "The reaction stalls at 50-60% conversion."

Diagnosis: Catalyst Death or Product Inhibition.

• Root Cause 1: Product Inhibition.

  • Mechanism:[1] The product binds to the copper more strongly than the substrate.

  • Test: Add 10 mol% of the product to a fresh reaction at

    . Does it inhibit the rate?

  • Fix: Increase catalyst loading or switch to a less coordinating counter-ion (e.g., switch from OTf⁻ to SbF₆⁻ or BArF⁻).

• Root Cause 2: Catalyst Aggregation.

  • Mechanism:[1] At high concentrations, Ph-Box complexes can form inactive dimers (Non-Linear Effect).

  • Fix:Dilute the reaction. If you are running at 0.5 M, try 0.1 M.

Scenario C: "I lowered loading from 5 mol% to 1 mol%, and ee dropped."

Diagnosis: Dissociation Equilibrium Shift.

• Explanation: The equilibrium constant

  is fixed. As you dilute the total concentration (by lowering loading), the percentage of dissociated species ( ) increases relative to the complex ( ).

• Fix: If you must use low loading (1 mol%), you must use a higher excess of ligand (e.g., 1.5:1 L:M) to maintain the concentration of the active species.

Data & Specifications

Optimization Matrix: Counter-Ion Effects

The anion is not a spectator; it dictates the geometry (Square Planar vs. Distorted).

Counter-Ion	Characteristics	Recommended For	Notes
OTf⁻ (Triflate)	Standard, moderately coordinating.	Diels-Alder, Ene Rxn	Hygroscopic. Handle in glovebox or rapid weighing.
SbF₆⁻ (Hexafluoroantimonate)	Non-coordinating, bulky.	Cyclopropanation	Often yields higher turnover (TOF) due to loose binding.
Cl⁻ / Br⁻	Strongly coordinating.	AVOID	Usually kills Lewis acidity needed for Ph-Box catalysis.

Standardized Protocol: Pre-Complexation

Do not mix Metal, Ligand, and Substrate all at once. The "In-Situ" generation requires time.

Protocol ID: PREP-CU-BOX-02

• Drying: Flame-dry a Schlenk flask or vial under vacuum; backfill with Argon.

• Weighing:

  • Add Cu(OTf)₂ (1.0 equiv) inside a glovebox (preferred) or rapidly in air.

  • Add (S)-Ph-Box (1.1 equiv).

• Solvation:

  • Add anhydrous CH₂Cl₂ (DCM) to achieve a catalyst concentration of ~0.05 M.

• Complexation (The Critical Step):

  • Stir at room temperature for 30 to 60 minutes .

  • Visual Check: The solution should turn a distinct deep blue (for Cu(II)) or remain clear/pale yellow (for Cu(I), depending on the precursor).

  • Note: If the solution is cloudy, the complex has not formed or the salt is wet.

• Introduction:

  • Cool the catalyst solution to the reaction temperature before adding the substrate.

Advanced Logic: The Non-Linear Effect (NLE) Workflow

Researchers often fear Non-Linear Effects, but they can be diagnostic.

Figure 2: Interpreting Non-Linear Effects to optimize concentration.

References & Authority

• Evans, D. A., et al. "C2-Symmetric Cationic Copper(II) Complexes as Chiral Lewis Acids: Counterion Effects in the Enantioselective Diels-Alder Reaction." Journal of the American Chemical Society, 1993, 115(14), 6460–6461.[2] Link

• Johnson, J. S., & Evans, D. A. "Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions."[3] Accounts of Chemical Research, 2000, 33(6), 325–335.[3] Link

• Fraile, J. M., et al. "Bis(oxazoline)–Copper Complexes: The Role of the Counterion and the Effect of the Support in Heterogeneous Catalysis." Journal of Catalysis, 2003.

• Pfaltz, A. "Chiral Semicorrins and Related Nitrogen Heterocycles as Ligands in Asymmetric Catalysis." Accounts of Chemical Research, 1993, 26(6), 339–345. Link

For further assistance, please contact the Application Science team with your specific substrate structure and solvent conditions.

Sources

• 1. Uniquely Enabling Mechanism for Bis-oxazoline Copper(II)-Catalyzed Azidation of Pyranosides and Furanosides – Department of Chemistry [chem.unc.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Optimization for Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane

Introduction: The Stability Paradox of Ph-Box Ligands

Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane (Ph-Box) is a cornerstone of

-symmetric catalysis, widely utilized in enantioselective cyclopropanations, Diels-Alder reactions, and Mukaiyama aldol condensations.[1] However, its efficacy is frequently compromised by a specific structural vulnerability: the methylene bridge .

While the oxazoline rings provide the chiral steric bulk, the central methylene (

) bridge is electronically activated by the two adjacent imine nitrogens. This creates an acidic site ( ) susceptible to deprotonation and subsequent oxidative degradation or racemization.[1] This guide provides field-proven protocols to mitigate these failure modes.

Module 1: Chemical Integrity & Storage (Shelf-Life)

Q: My ligand has turned from white to yellow/orange during storage. Is it still usable?

Status: Critical Failure (Oxidation) Diagnosis: The color change indicates the oxidation of the methylene bridge to a ketone (forming the keto-box derivative) or the formation of ring-opened hydrolysis products. Mechanism: Atmospheric oxygen, catalyzed by trace metals or light, attacks the benzylic-like methylene protons. The resulting ketone alters the bite angle of the ligand, destroying the specific geometry required for enantioselectivity.

Corrective Protocol:

• Purification: Recrystallize immediately from hot ethanol or ethyl acetate/hexane. If the yellow color persists, the ligand is compromised and must be discarded.

• Prevention: Store strictly under Argon/Nitrogen at 2–8°C.

Q: Can I store the pre-formed Metal-Box complex (e.g., Cu(II)-PhBox) in solution?

Status: Not Recommended Reasoning: While solid complexes are relatively stable, solution-phase complexes suffer from ligand dissociation equilibrium .[1] In the presence of trace moisture, the dissociated free ligand is vulnerable to hydrolysis. Best Practice: Generate the catalyst in situ immediately prior to the reaction. If storage is unavoidable, isolate the complex as a solid precipitate using a non-coordinating counter-ion (e.g.,

) to maximize lattice stability.[1]

Module 2: Reaction Stability (In-Situ Performance)

Q: My enantiomeric excess (ee) drops significantly after 50% conversion. Why?

Status: Catalyst Degradation (Bridge Deprotonation) Diagnosis: The reaction conditions likely involve a base or a basic substrate that is deprotonating the methylene bridge. Mechanism:

• The metal center (Lewis Acid) withdraws electron density, increasing the acidity of the methylene bridge protons.

• A base removes a proton, forming a neutral enamine-like species.[1]

• Reprotonation can occur from the opposite face, leading to racemization of the ligand backbone, or the species may undergo further decomposition.

Troubleshooting Protocol:

Variable	Recommendation	Scientific Rationale
Base Additives	Avoid strong bases (e.g., NaH, KOtBu).[1]	Prevents direct deprotonation of the bridge. Use hindered amine bases (e.g., 2,6-di-tert-butylpyridine) if necessary.[1]
Solvent	Use Anhydrous or Toluene.[1]	Protic solvents accelerate bridge proton exchange.[1]
Temperature	Lower to -78°C or -20°C.	Kinetic suppression of the deprotonation pathway relative to the catalytic cycle.

Q: How do I prevent ligand leaching in heterogeneous reactions?

Status: Complex Dissociation Solution: Switch the counter-ion. Explanation: The stability of the cationic Metal-Box complex is dictated by the coordinating ability of the anion.

• Triflate (

  ): Weakly coordinating.[1] Good stability, but can compete for the metal center.

• Hexafluoroantimonate (

  ): Non-coordinating.[1] significantly increases the binding constant ( ) of the ligand to the metal, preventing dissociation ("leaching") and maintaining the chiral pocket.

Module 3: Advanced Stabilization (Immobilization)

Q: Can I immobilize the Ph-Box catalyst to improve stability and recyclability?

Status: Yes, via Electrostatic or Covalent Tethering.

Method A: Electrostatic Immobilization (Laponite/Clay) [1]

• Concept: Cationic Cu(II)-Box complexes can be ion-exchanged into the interlayers of Laponite clay.[1]

• Benefit: The clay layers physically protect the complex from bimolecular decomposition pathways.

• Protocol: Stir the Cu-Box complex with Laponite in

  for 24h. Filter and wash.[1][2]

Method B: Covalent Tethering (Silica/Polymer)

• Concept: Modify the phenyl ring (para-position) with a vinyl group for polymerization or a silane linker for silica attachment.

• Warning: Do not attach the linker to the methylene bridge, as this destroys the

  symmetry and alters the electronic bias.

Visualizing Decomposition & Troubleshooting

Figure 1: Ph-Box Ligand Decomposition Pathways

This diagram illustrates the three primary failure modes: Hydrolysis (moisture), Oxidation (air), and Racemization (base).[1]

Caption: Pathological degradation routes for Ph-Box ligands. Red nodes indicate irreversible destruction; yellow indicates loss of stereochemical integrity.

Figure 2: Troubleshooting Decision Matrix

Use this logic flow to diagnose experimental failures.

Caption: Diagnostic workflow for isolating catalyst failure modes based on experimental symptoms.

Experimental Protocol: The "Dry-Box" Complexation

Standard Operating Procedure for generating stable Cu(II)-PhBox species.[1]

• Preparation: Flame-dry a Schlenk flask under vacuum. Backfill with Argon (

  ).[1]

• Ligand Addition: Add Ph-Box ligand (1.1 eq) and

  or (1.0 eq) into the flask against a positive pressure of Argon.

• Solvation: Add anhydrous

  (distilled over ).

• Activation: Stir for 1–2 hours at room temperature. A deep blue/green solution indicates successful complexation.[1]

• Filtration (Optional): If the solution is cloudy, filter through a cannula filter to remove hydrolyzed copper oxides before adding the substrate.

References

• Evans, D. A., et al. (1991).[1][3] Bis(oxazolines) as Chiral Ligands in Metal-Catalyzed Asymmetric Reactions.[1][3][4][5] Catalytic, Enantioselective Cyclopropanation of Olefins. Journal of the American Chemical Society.[3][4] Link[1]

• Fraile, J. M., et al. (2000).[1] Spectroscopic Study of the Structure of Bis(oxazoline)copper Complexes in Solution and Immobilized on Laponite Clay. Langmuir.[1][5] Link[1]

• Desimoni, G., et al. (2006).[1] Bis(oxazoline)-Copper Complexes: Effect of the Bridge on the Stability and Catalytic Activity. Coordination Chemistry Reviews.[1] Link[1]

• Reiser, O. (2006).[1][2] Aza-bis(oxazolines): New Ligands for Asymmetric Catalysis.[1] Chemical Reviews.[1] Link[1]

• Mayoral, J. A., et al. (2014).[1] Strategies for copper bis(oxazoline) immobilization onto porous silica based materials.[1][6] Tetrahedron.[1][7] Link[1]

Sources

• 1. Bis((S)-4-(4-(tert-butyl)phenyl)-4,5-dihydrooxazol-2-yl)methane,2154445-02-8-Amadis Chemical [amadischem.com]
• 2. researchgate.net [researchgate.net]
• 3. rameshrasappan.com [rameshrasappan.com]
• 4. C2-symmetric chiral bisoxazolines (BOX) ligands [merckmillipore.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Ligand-to-Metal Ratio in BOX-Catalyzed Reactions

Welcome to the technical support center for optimizing ligand-to-metal ratios in BOX-catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of asymmetric catalysis using chiral bis(oxazoline) (BOX) ligands. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments, ensuring you can achieve optimal reaction outcomes with high efficiency and stereoselectivity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems, providing potential causes related to the ligand-to-metal ratio and offering step-by-step protocols for optimization.

Problem 1: Low Enantioselectivity (% ee)

Question: My reaction is proceeding to give the desired product, but the enantiomeric excess (% ee) is consistently low. How can the ligand-to-metal ratio be adjusted to improve stereocontrol?

Answer:

Low enantioselectivity is a frequent challenge in asymmetric catalysis and can often be traced back to the nature of the active catalytic species in solution. The ligand-to-metal ratio plays a crucial role in determining the geometry and electronic properties of the metal complex, which in turn dictates the stereochemical outcome of the reaction.[1][2] An inappropriate ratio can lead to the formation of multiple catalytic species with varying selectivities.

Potential Causes & Solutions:

• Insufficient Ligand: A substoichiometric amount of ligand relative to the metal can result in the presence of uncomplexed metal ions, which may catalyze the reaction non-selectively, thereby eroding the overall enantiomeric excess.[3]

• Formation of Undesirable Catalyst Aggregates: The aggregation of catalyst complexes can alter the chiral environment around the metal center, leading to a decrease in enantioselectivity. The ligand-to-metal ratio can influence the extent of this aggregation.

• In situ Catalyst Formation Issues: When preparing the catalyst in situ, incomplete complexation can leave residual starting materials that may interfere with the desired catalytic cycle.

Experimental Protocol for Optimization:

• Systematic Screening of Ligand-to-Metal Ratio: A systematic screening of the ligand-to-metal ratio is the most effective approach to identify the optimal conditions for your specific reaction. It is recommended to start with a slight excess of the ligand.

  Experiment	Metal Precursor (mol%)	BOX Ligand (mol%)	Ligand:Metal Ratio	Observed % ee
  1 (Baseline)	1.0	1.0	1:1	(Record initial ee)
  2	1.0	1.1	1.1:1
  3	1.0	1.2	1.2:1
  4	1.0	1.5	1.5:1
  5	1.0	0.9	0.9:1

• Pre-formation of the Catalyst: Instead of in situ generation, pre-forming the metal-ligand complex can ensure the desired catalyst structure is the dominant species. This involves stirring the metal precursor and the BOX ligand together in the reaction solvent for a specific period before adding the substrates.

• Solvent and Temperature Effects: The optimal ligand-to-metal ratio can be influenced by the solvent and reaction temperature.[3] Consider screening the ratio at different temperatures and in various solvents to fully explore the reaction landscape.

Problem 2: Low Reaction Yield or Conversion

Question: My reaction shows high enantioselectivity, but the yield of the product is unacceptably low. Can adjusting the ligand-to-metal ratio improve the catalytic activity?

Answer:

Absolutely. The ligand-to-metal ratio directly impacts the concentration and reactivity of the active catalyst.[4] An excess of ligand, while sometimes beneficial for enantioselectivity, can also lead to the formation of less active or even inactive catalyst species, thereby hindering the reaction rate and overall conversion.

Potential Causes & Solutions:

• Ligand Inhibition: An excess of the BOX ligand can lead to the formation of higher-order complexes (e.g., ML2) that may be less catalytically active than the desired ML species. This phenomenon is known as ligand inhibition.

• Catalyst Deactivation: An inappropriate ligand-to-metal ratio can sometimes lead to catalyst instability and deactivation over the course of the reaction.

• Insufficient Active Catalyst: A ratio that is too low may not generate a sufficient concentration of the active catalytic species to drive the reaction to completion in a reasonable timeframe.

Experimental Protocol for Optimization:

• Screening Around the Optimal Enantioselectivity Ratio: Once you have identified a ratio that provides high enantioselectivity, perform a finer screening around that point to maximize the yield without significantly compromising the % ee.

  Experiment	Ligand:Metal Ratio	Observed Yield (%)	Observed % ee
  1	1.1:1	(Record initial yield)	(High ee)
  2	1.05:1
  3	1.0:1
  4	0.95:1

• Monitoring Reaction Kinetics: Use techniques like HPLC or GC to monitor the reaction progress at different ligand-to-metal ratios. This will provide valuable insight into how the ratio affects the initial reaction rate and catalyst stability over time.

Problem 3: Inconsistent Results and Poor Reproducibility

Question: I am observing significant batch-to-batch variation in both yield and enantioselectivity. Could the preparation of the catalyst and the ligand-to-metal ratio be the source of this irreproducibility?

Answer:

Inconsistent results are often a symptom of subtle variations in catalyst preparation and composition. The method of catalyst formation and the precise control of the ligand-to-metal ratio are critical for ensuring the generation of the same active species in every experiment.

Potential Causes & Solutions:

• Atmospheric Sensitivity: Some metal precursors and the resulting BOX-metal complexes can be sensitive to air and moisture. Inconsistent exposure to atmospheric conditions during catalyst preparation can lead to variable results.

• Order of Addition: The order in which the metal precursor, ligand, and other reagents are added can influence the final composition of the catalytic mixture.

• Purity of Ligand and Metal Precursor: Impurities in either the BOX ligand or the metal salt can interfere with catalyst formation and performance.

Best Practices for Reproducibility:

• Use of a Glovebox or Schlenk Line: To minimize exposure to air and moisture, prepare the catalyst under an inert atmosphere (e.g., argon or nitrogen).

• Standardized Catalyst Preparation Protocol: Develop and strictly adhere to a standardized protocol for catalyst preparation, including the order of addition, stirring time, and temperature.

• Characterization of Ligand and Metal Precursor: Ensure the purity of your starting materials through appropriate analytical techniques (e.g., NMR, elemental analysis).

• Documentation: Keep meticulous records of all experimental parameters for each reaction to help identify potential sources of variation.

Frequently Asked Questions (FAQs)

Q1: What is the theoretical basis for using a slight excess of ligand (e.g., 1.1:1 or 1.2:1 ligand-to-metal ratio)?

A slight excess of the chiral ligand is often employed to ensure that all of the metal centers are complexed, thereby minimizing the background reaction catalyzed by the achiral metal salt.[3] This helps to maximize the enantioselectivity of the reaction. The excess ligand can also help to stabilize the active catalyst and prevent decomposition.

Q2: Can a large excess of ligand be detrimental to the reaction?

Yes, a large excess of the BOX ligand can be detrimental. It can lead to the formation of catalytically less active or inactive species, such as a bis-ligated metal complex (ML2), which can significantly slow down or even inhibit the reaction.[4] This is a classic example of substrate inhibition by the ligand.

Q3: How does the choice of metal (e.g., Cu(I), Cu(II), Zn(II)) affect the optimal ligand-to-metal ratio?

The optimal ligand-to-metal ratio can be highly dependent on the metal center. Different metals have different coordination preferences and can form complexes with varying stoichiometries and geometries. For example, copper(I) and copper(II) have distinct coordination chemistry, and the optimal BOX ligand ratio for a reaction catalyzed by Cu(OTf) might be different from one catalyzed by Cu(OTf)2. Therefore, it is essential to optimize the ratio for each specific metal-ligand system.

Q4: Are there any general trends for optimal ligand-to-metal ratios in specific types of BOX-catalyzed reactions (e.g., Diels-Alder, Aldol, Cyclopropanation)?

While the optimal ratio is ultimately reaction-specific, some general starting points have been established in the literature for common transformations. For many copper-catalyzed reactions, a ligand-to-metal ratio of 1.1:1 to 1.2:1 is a good starting point for optimization.[5] However, it is crucial to consult the literature for the specific reaction you are performing and to conduct your own optimization experiments.

Visualizing Key Concepts

To further aid in the understanding of these principles, the following diagrams illustrate important concepts in optimizing ligand-to-metal ratios.

Caption: A general workflow for troubleshooting issues related to ligand-to-metal ratio.

References

• A Site-Specific Synthetic Route to Substituted Inda(box) Ligands. (2023). Organic Letters, 25(49), 9108-9113. [Link]

• Optimization of catalyst loading and metal to ligand ratio. (n.d.). ResearchGate. [Link]

• Synthesis of Box Ligands with Stoichiometric Amounts of Zinc Triflate in Toluene. (2018). ResearchGate. [Link]

• Preparation of chiral-at-metal catalysts and their use in asymmetric photoredox chemistry. (2019). Nature Protocols, 14(4), 1336-1365. [Link]

• Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis. (2021). Chemical Reviews, 121(15), 9363-9430. [Link]

• C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis. (1998). Tetrahedron: Asymmetry, 9(1), 1-45. [Link]

• Role of Ligand Design on the Stability of Metal Complexes and Its Catalytic Properties - A Mini-Review. (2024). Biointerface Research in Applied Chemistry, 14(2), 123. [Link]

• Metal–Ligand Interactions and Their Roles in Controlling Nanoparticle Formation and Functions. (2023). Accounts of Chemical Research, 56(11), 1339-1350. [Link]

• Catalysis using transition metal complexes featuring main group metal and metalloid compounds as supporting ligands. (2019). Dalton Transactions, 48(33), 12574-12586. [Link]

• A Comprehensive Review on Metal Complexes Structure, Properties, and Applications. (2023). International Journal of Pharmaceutical and Bio-Medical Science, 3(6), 1-10. [Link]

• Multistep Cascade Catalyzed by a Single-Chiral Lewis Acid: Efficient Asymmetric Synthesis of Macrocyclic Chiral Dilactones and Dilactams. (2015). ACS Catalysis, 5(5), 2844-2848. [Link]

• Ligand relay catalysis: concepts, principles, and applications in transition-metal catalysis. (2025). Chemical Society Reviews. [Link]

• Inside or outside the box? Effect of substrate location on coordination-cage based catalysis. (2022). Dalton Transactions, 51(40), 15159-15162. [Link]

• Recent Developments in Enantioselective Transition Metal Catalysis Featuring Attractive Noncovalent Interactions between Ligand and Substrate. (2020). ACS Catalysis, 10(17), 10034-10063. [Link]

• Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- to non-symmetric P,N-ligands. (2000). Proceedings of the National Academy of Sciences, 97(11), 5728-5732. [Link]

• Chiral-at-metal catalysts: history, terminology, design, synthesis, and applications. (2025). Chemical Society Reviews. [Link]

• Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds. (2015). Chemical Reviews, 115(1), 161-194. [Link]

• Ligand-to-metal ratio controlled assembly of nanoporous metal-organic frameworks. (2008). Chemical Communications, (23), 2659-2661. [Link]

• Approaches to improve the enantioselectivity of metal-catalysed... (n.d.). ResearchGate. [Link]

• Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substrate Noncovalent Interactions. (2024). Molecules, 29(5), 1143. [Link]

• Building a Toolbox for the Analysis and Prediction of Ligand and Catalyst Effects in Organometallic Catalysis. (2021). Accounts of Chemical Research, 54(5), 1290-1302. [Link]

• Ligand-to-metal ratio controlled assembly of nanoporous metal–organic frameworks. (2008). Chemical Communications. [Link]

• Problems that can occur during scale-up of catalytic reactions: Part 1. (2021). YouTube. [Link]

• A new era of LMCT: leveraging ligand-to-metal charge transfer excited states for photochemical reactions. (2022). Chemical Science, 13(15), 4213-4226. [Link]

• Metal Stereogenicity in Asymmetric Transition Metal Catalysis. (2023). Chemical Reviews, 123(8), 4421-4475. [Link]

• Metal-Mediated and Metal-Catalyzed Reactions Under Mechanochemical Conditions. (2020). ACS Catalysis, 10(12), 6579-6601. [Link]

• types of catalysis. (n.d.). Chemguide. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Precision Validation of Enantiomeric Excess in Bis(oxazoline) Catalysis: A Comparative Guide to Chiral HPLC

Executive Summary

Bis(oxazoline) (BOX) ligands, pioneered by Evans, Corey, and Masamune, are privileged chiral scaffolds in asymmetric catalysis, driving critical transformations like cyclopropanation, Diels-Alder, and ene reactions. However, the utility of these reactions in drug development hinges on the precise validation of enantiomeric excess (ee).[1][2]

While NMR and GC offer rapid screening capabilities, Chiral High-Performance Liquid Chromatography (HPLC) remains the gold standard for validating BOX-derived products due to its superior resolution of complex reaction mixtures and compatibility with thermally sensitive, multifunctionalized substrates. This guide provides an objective comparison of these techniques and a self-validating protocol for establishing robust chiral HPLC methods.

Part 1: The Landscape of Chiral Analysis

In the context of BOX-catalyzed reactions, the choice of analytical method is often dictated by the physicochemical properties of the product (e.g., cyclopropyl esters, aldol adducts). Below is a comparative analysis of the primary techniques available to the synthetic chemist.

Comparative Matrix: HPLC vs. Alternatives

Feature	Chiral HPLC (Recommended)	Chiral GC	NMR (Shift Reagents)	Polarimetry
Primary Mechanism	Adsorption/Partition on Chiral Stationary Phase (CSP)	Volatility & Interaction with Chiral Stat. Phase	Diastereomeric complex formation	Optical Rotation
Suitability for BOX Products	High. Excellent for polar, UV-active esters/amides common in BOX catalysis.	Medium. Limited to volatile, thermally stable compounds.	Low. Paramagnetic metal residues (Cu, Fe) from BOX catalysts broaden signals.	Very Low. Unreliable for ee; requires large sample mass; affected by impurities.
Sensitivity	High (UV/Fluorescence).[3]	High (FID/MS).	Low (requires mg quantities).	Low.
Impurity Handling	Excellent. Physically separates ligand/catalyst from product.	Good, but "dirty" samples can foul liners.	Poor. Impurities overlap with analyte signals.	Fails. Impurities skew rotation.
Throughput	15–45 min/run.	10–30 min/run.	Fast (<5 min), but setup is slow.	Instant.

Why HPLC Wins for BOX Reactions

• Metal Tolerance: BOX reactions typically utilize Cu(I)/(II), Zn(II), or Fe(II)/(III) Lewis acids. Residual paramagnetic metals cause severe line-broadening in NMR, rendering chiral shift experiments useless without rigorous purification. HPLC separates these metal salts from the analyte at the solvent front.

• Chromophores: BOX products (e.g., phenyl-substituted cyclopropanes) usually possess distinct UV chromophores, allowing for high-sensitivity detection (210–254 nm) even at low concentrations.

• Thermal Stability: Many asymmetric aldol or Mannich products derived from BOX catalysis are thermally labile. GC injection port temperatures (200°C+) can induce decarboxylation or racemization; HPLC operates near ambient temperature.

Part 2: Method Development Strategy

Expertise in chiral HPLC is not about guessing columns; it is about understanding the interaction mechanisms—hydrogen bonding,

- interactions, and dipole stacking—between the analyte and the polysaccharide backbone of the stationary phase.

The "Racemate First" Rule

Scientific Integrity Mandate: You cannot validate an asymmetric reaction without first synthesizing the racemate.

• Causality: You must prove that the enantiomers can be separated. Relying on a single peak from an asymmetric reaction and assuming it is 100% ee is a fatal error; it could simply be that the enantiomers co-elute (0% separation).

• Protocol: Perform the reaction using an achiral catalyst (e.g., Cu(OTf)₂ without ligand) or mix equal parts of both enantiomers if available.

Column Selection for BOX Products

For BOX-derived esters and amides, polysaccharide-based columns are the industry standard.

• Daicel Chiralpak® AD-H / IA: (Amylose tris(3,5-dimethylphenylcarbamate)). The "workhorse" for aromatic esters. The open helical structure of amylose often provides better access for bulky BOX products.

• Daicel Chiralcel® OD-H / IB: (Cellulose tris(3,5-dimethylphenylcarbamate)). Complementary to AD. If AD fails, OD is the immediate next choice.

Mobile Phase & Additives

• Standard: Hexane/Isopropanol (IPA) is the baseline.

• Optimization: For sharp peaks, especially with ionizable substrates (like free acids or amines), add 0.1% Trifluoroacetic acid (TFA) or Diethylamine (DEA).

• Warning: Never switch between acidic and basic additives on the same column without extensive flushing; salt formation can destroy the stationary phase.

Part 3: Experimental Protocols

Workflow Visualization

The following diagram outlines the self-validating workflow for determining ee.

Caption: Figure 1. Self-validating workflow for enantiomeric excess determination. Note the parallel processing of the racemic standard.

Detailed Protocol: Sample Preparation & Analysis

Objective: Isolate analyte from the BOX-Cu/Zn complex to prevent column degradation.

• Quench & Extraction:

  • Quench reaction (typically 0.1 mmol scale) with sat. NH₄Cl (removes Cu/Zn) or 1M HCl.

  • Extract with EtOAc (3 x 1 mL).

  • Crucial: Filter the organic layer through a short plug of silica gel or Celite. Reason: Even trace paramagnetic metals can bind to the chiral stationary phase, permanently altering its selectivity.

• Sample Dilution:

  • Evaporate solvent.

  • Redissolve in the HPLC mobile phase (e.g., 90:10 Hexane:IPA).

  • Concentration target: 0.5 – 1.0 mg/mL. Note: Overloading causes peak fronting, artificially lowering resolution.

• Data Acquisition:

  • Injection 1: Blank (Mobile Phase).

  • Injection 2: Racemic Standard (Verify separation of enantiomers).

  • Injection 3: Asymmetric Product.

  • Detection: UV at

    (usually 254 nm or 210 nm).

Part 4: Data Interpretation & Troubleshooting

Calculating Enantiomeric Excess

Decision Tree for Method Optimization

When the racemate does not separate, use this logic flow to troubleshoot.

Caption: Figure 2. Troubleshooting logic for optimizing chiral resolution.

Common Pitfalls in BOX Validation

• The "Ghost" Peak:

  • Symptom:[2][4] A small peak appears that looks like the minor enantiomer but doesn't match the racemate retention time perfectly.

  • Cause: This is often the free BOX ligand.

  • Solution: Inject the pure ligand separately to identify its retention time.

• Peak Tailing:

  • Symptom:[2][4] Asymmetric peaks with long tails.

  • Cause: Residual silanol interactions or metal contamination.

  • Solution: Add 0.1% Diethylamine (for basic analytes) or wash the column if metal contamination is suspected.

References

• Evans, D. A., et al. (1999). "

  -Symmetric Copper(II) Complexes as Chiral Lewis Acids. Scope and Mechanism of the Catalytic Enantioselective Aldol Additions of Enolsilanes to Pyruvate Esters." Journal of the American Chemical Society. Link

• Daicel Chiral Technologies. (2025). "Instruction Manual for CHIRALPAK® AD-H and CHIRALCEL® OD-H." Chiral Technologies. Link

• BenchChem. (2025).[1][2][5] "A Comparative Guide to Enantiomeric Excess Determination Using Chiral Chromatography." BenchChem Technical Guides. Link

• Subramanian, G. (2001). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Standard text for chiral method development principles).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. heraldopenaccess.us [heraldopenaccess.us]
• 4. ct-k.com [ct-k.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Copper and Iron Catalysis with Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric catalysis, the quest for efficient, selective, and cost-effective catalytic systems is paramount. The C₂-symmetric bis(oxazoline) ligand, Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane, commonly known as (S)-PhBox, has emerged as a privileged scaffold for a multitude of enantioselective transformations. When complexed with transition metals, it creates a chiral environment that effectively dictates the stereochemical outcome of a reaction. While copper complexes of (S)-PhBox have been extensively studied and widely applied, the use of more earth-abundant and economical metals like iron is gaining significant traction. This guide provides an in-depth, objective comparison of copper and iron catalysts featuring the (S)-PhBox ligand, supported by experimental data, to aid researchers in selecting the optimal catalytic system for their synthetic needs.

At a Glance: Copper vs. Iron with (S)-PhBox

Feature	Copper-(S)-PhBox Catalyst	Iron-(S)-PhBox Catalyst
Prevalence & Development	Well-established, extensively studied	Emerging, less explored
General Reactivity	High catalytic activity in a broad range of reactions	Promising activity, particularly in Lewis acid catalysis
Enantioselectivity	Often provides excellent enantioselectivity	Can achieve high enantioselectivity, but is highly reaction-dependent
Cost & Abundance	More expensive, less abundant	Inexpensive, earth-abundant
Toxicity	Generally low toxicity	Low toxicity, environmentally benign

Performance in a Benchmark Reaction: The Asymmetric Diels-Alder Reaction

To provide a direct and meaningful comparison, we will focus on the asymmetric Diels-Alder reaction between N-acryloyloxazolidinone and cyclopentadiene, a well-established benchmark for evaluating chiral Lewis acid catalysts.

A seminal comparative study by Evans and co-workers provides valuable insights into the performance of various metal-bis(oxazoline) complexes, including those of copper and iron, in this reaction.[1][2] While the specific (S)-PhBox ligand was not the primary focus of the direct comparison in this particular study, the data presented for other bis(oxazoline) ligands, such as the tert-butyl-substituted variant ((S,S)-t-BuBox), allows for a strong inferential comparison of the two metals.

Table 1: Comparison of Cu(II) and Fe(III) Catalysts in the Asymmetric Diels-Alder Reaction

Catalyst	Yield (%)	endo:exo ratio	Enantiomeric Excess (ee, %) of endo adduct
₂	95	>99:1	98
[FeCl((S,S)-t-BuBox)]Cl	88	96:4	50

Data extrapolated from a comparative study by Evans et al.[1][2]

From this data, it is evident that for the asymmetric Diels-Alder reaction, the copper(II)-bis(oxazoline) catalyst exhibits superior performance in terms of both diastereoselectivity (endo:exo ratio) and enantioselectivity.

Delving into the Causality: Mechanistic and Structural Insights

The observed differences in catalytic performance between copper and iron complexes of (S)-PhBox can be attributed to several key factors, including their Lewis acidity, coordination geometry, and the nature of the metal-substrate interaction.

Lewis Acidity and Catalyst Activation

Both Cu(II) and Fe(II)/Fe(III) ions act as Lewis acids, activating the dienophile by coordination and lowering its LUMO energy, thereby accelerating the Diels-Alder reaction. The choice of the metal salt and counterion can significantly influence the Lewis acidity of the resulting complex and, consequently, its catalytic activity. For instance, copper(II) triflate (Cu(OTf)₂) and copper(II) hexafluoroantimonate (Cu(SbF₆)₂) are commonly used to generate highly Lewis acidic cationic complexes.[3]

Coordination Geometry and Enantiocontrol

The stereochemical outcome of the reaction is dictated by the geometry of the metal-ligand-substrate complex. In the case of Cu(II)-bis(oxazoline) catalysts, a square-planar or square-pyramidal geometry is often proposed.[3] The C₂-symmetric (S)-PhBox ligand creates a chiral pocket around the metal center. The dienophile coordinates to the metal in a bidentate fashion, and the phenyl groups of the oxazoline rings effectively shield one face of the dienophile, directing the approach of the diene to the other face and thus inducing high enantioselectivity.

Caption: Proposed mechanism of enantioselection in a Cu-(S)-PhBox catalyzed Diels-Alder reaction.

For iron catalysts, the coordination environment can be more varied, with octahedral geometries being common for Fe(II) and Fe(III). This can lead to different substrate binding modes and, consequently, lower enantioselectivity in some cases compared to the more rigid square-planar copper complexes.

Experimental Protocols

The following are generalized, step-by-step methodologies for conducting an asymmetric Diels-Alder reaction using in situ generated copper and iron catalysts with (S)-PhBox.

In Situ Generation and Use of the Copper-(S)-PhBox Catalyst

This protocol is adapted from established procedures for copper-bis(oxazoline) catalyzed Diels-Alder reactions.[2]

Materials:

• Copper(II) triflate (Cu(OTf)₂)

• Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane ((S)-PhBox)

• N-Acryloyloxazolidinone (dienophile)

• Cyclopentadiene (diene, freshly cracked)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Molecular sieves (4 Å, activated)

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add Cu(OTf)₂ (0.1 mmol) and (S)-PhBox (0.11 mmol).

• Add anhydrous CH₂Cl₂ (5 mL) and stir the mixture at room temperature for 1-2 hours to allow for complex formation. The solution should turn a distinct color, indicating complexation.

• Add activated 4 Å molecular sieves (approx. 200 mg).

• Cool the mixture to the desired reaction temperature (e.g., -78 °C).

• Add the N-acryloyloxazolidinone (1.0 mmol) to the catalyst mixture.

• Slowly add freshly cracked cyclopentadiene (3.0 mmol) to the reaction mixture.

• Stir the reaction at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Allow the mixture to warm to room temperature and extract the product with CH₂Cl₂.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired Diels-Alder adduct.

• Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

Caption: Experimental workflow for the Cu-(S)-PhBox catalyzed asymmetric Diels-Alder reaction.

In Situ Generation and Use of the Iron-(S)-PhBox Catalyst

This protocol is a general representation based on procedures for iron-catalyzed Diels-Alder reactions.[4]

Materials:

• Iron(II) chloride (FeCl₂) or Iron(III) chloride (FeCl₃)

• Bis((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methane ((S)-PhBox)

• N-Acryloyloxazolidinone (dienophile)

• Cyclopentadiene (diene, freshly cracked)

• Dichloromethane (CH₂Cl₂, anhydrous)

Procedure:

• In a flame-dried flask under an inert atmosphere, combine the iron salt (e.g., FeCl₂, 0.1 mmol) and (S)-PhBox (0.11 mmol).

• Add anhydrous CH₂Cl₂ (5 mL) and stir the mixture at room temperature for 1-2 hours to facilitate complex formation.

• Cool the resulting catalyst solution to the desired temperature (e.g., -20 °C).

• Add the N-acryloyloxazolidinone (1.0 mmol).

• Add freshly cracked cyclopentadiene (3.0 mmol).

• Stir the reaction mixture at the specified temperature, monitoring by TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride.

• Perform an aqueous workup by extracting the product with CH₂Cl₂.

• Dry the organic phase, concentrate, and purify the product by column chromatography.

• Analyze the product for yield, diastereomeric ratio, and enantiomeric excess.

Caption: Experimental workflow for the Fe-(S)-PhBox catalyzed asymmetric Diels-Alder reaction.

Conclusion and Future Outlook

The choice between a copper-(S)-PhBox and an iron-(S)-PhBox catalyst is a nuanced one, guided by the specific requirements of the desired transformation.

Copper-(S)-PhBox catalysts remain the gold standard for many asymmetric reactions, including the Diels-Alder reaction, consistently delivering high yields and excellent enantioselectivities. Their well-defined coordination chemistry and predictable stereochemical outcomes make them a reliable choice for complex molecule synthesis where high stereopurity is critical.

Iron-(S)-PhBox catalysts , on the other hand, represent a more sustainable and cost-effective alternative. While the enantioselectivities achieved with iron may not always match those of copper for every reaction type, the field of iron catalysis is rapidly evolving.[5] For certain applications, the performance of iron catalysts may be perfectly acceptable, and their economic and environmental advantages are undeniable.

For drug development professionals and scientists working on large-scale synthesis, the lower cost and toxicity of iron are compelling factors. Future research will undoubtedly focus on the design of new bis(oxazoline) ligands and the optimization of reaction conditions to further enhance the performance of iron-based catalytic systems, potentially narrowing the gap with their copper counterparts.

Ultimately, the decision to employ a copper or iron catalyst will depend on a careful evaluation of the desired reaction's specific demands, balancing the need for the highest possible enantioselectivity with considerations of cost, sustainability, and scalability. This guide provides a foundational understanding to aid in making that informed decision.

References

• Evans, D. A.; Miller, S. J.; Lectka, T.; von Matt, P. Chiral Bis(oxazoline)copper(II) Complexes as Lewis Acid Catalysts for the Enantioselective Diels−Alder Reaction. J. Am. Chem. Soc.1999 , 121 (33), 7559–7573. [Link]

• Evans, D. A.; Miller, S. J.; Lectka, T. Chiral Bis(oxazoline)copper(II) Complexes as Lewis Acid Catalysts for the Enantioselective Diels−Alder Reaction. ACS Figshare. 1999 . [Link]

• Ghosh, A. K.; Mathivanan, P.; Cappiello, J. C₂-Symmetric Chiral Bis(oxazoline)−Metal Complexes in Catalytic Asymmetric Synthesis. Tetrahedron: Asymmetry1998, 9 (1), 1-45.

• Johnson, J. S.; Evans, D. A. Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions. Acc. Chem. Res.2000 , 33 (6), 325-35. [Link]

• Bauer, I.; Knölker, H.-J. Iron Catalysis in Organic Synthesis. Chem. Rev.2015, 115 (9), 3170–3387.

• Evans, D. A.; Johnson, J. S.; Olhava, E. J. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes. J. Am. Chem. Soc.2000 , 122 (8), 1635–1649. [Link]

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A Senior Application Scientist's Guide to Benchmark Reactions for Evaluating New Bis(oxazoline) Ligands

In the landscape of asymmetric catalysis, the C2-symmetric bis(oxazoline) (BOX) ligands have established themselves as a cornerstone for the enantioselective synthesis of complex molecules. Their remarkable success stems from a modular and readily accessible synthesis, exceptional stability, and the formation of well-defined chiral environments around various metal centers. This guide is designed for researchers, scientists, and professionals in drug development, offering an in-depth comparison of benchmark reactions crucial for the evaluation of novel BOX ligands. We will move beyond a simple recitation of protocols to explore the mechanistic underpinnings and rationale behind the selection of these reactions, providing a framework for rigorous and insightful ligand assessment.

The Foundational Principle: C2-Symmetry and Chiral Induction

The efficacy of BOX ligands lies in their C2-symmetric design. This structural feature reduces the number of possible diastereomeric transition states, simplifying the analysis of reaction outcomes and often leading to higher enantioselectivities. The substituents at the 4-position of the oxazoline rings are pivotal, as they extend into the chiral pocket of the metal complex, directly influencing the facial selectivity of substrate approach. This guide will focus on a comparative analysis of widely-used BOX ligands, such as those bearing phenyl (Ph-BOX), tert-butyl (tBu-BOX), and isopropyl (iPr-BOX) substituents, to illuminate the structure-activity relationships that govern their performance.

Core Benchmark Reactions for Ligand Evaluation

The selection of appropriate benchmark reactions is critical for a thorough assessment of a new bis(oxazoline) ligand. The following reactions have proven to be exceptionally informative, probing different aspects of the ligand-metal complex's catalytic activity.

Asymmetric Cyclopropanation

The enantioselective cyclopropanation of olefins with diazoacetates, particularly catalyzed by copper(I) complexes, stands as a classic and indispensable benchmark for BOX ligands.[1] This reaction is a powerful tool for the synthesis of chiral cyclopropanes, which are versatile building blocks in organic synthesis.

Mechanistic Insight: The reaction is believed to proceed through the formation of a chiral copper-carbene intermediate. The BOX ligand orchestrates the stereoselective transfer of the carbene to the olefin. The choice of the ester group on the diazoacetate and the substituents on the olefin can significantly impact both the diastereoselectivity and enantioselectivity of the reaction.

Experimental Workflow: Asymmetric Cyclopropanation

Caption: A typical experimental workflow for copper-catalyzed asymmetric cyclopropanation.

Comparative Performance of BOX Ligands in Cyclopropanation of Styrene with Ethyl Diazoacetate

Ligand	Metal Precursor	Solvent	Temp (°C)	Yield (%)	trans:cis	ee (%) (trans)	Reference
Ph-BOX	Cu(OTf)	CH₂Cl₂	25	85	82:18	95
tBu-BOX	Cu(OTf)	CH₂Cl₂	25	92	94:6	99
iPr-BOX	Cu(OTf)	CH₂Cl₂	25	78	85:15	96	[2]

Analysis: The data clearly indicates that the sterically more demanding tert-butyl group on the tBu-BOX ligand leads to higher diastereoselectivity and enantioselectivity in this transformation. This is a common trend observed in many BOX-catalyzed reactions, where bulkier substituents can create a more defined and restrictive chiral pocket.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a cornerstone of organic synthesis for the formation of six-membered rings. The use of chiral Lewis acids derived from BOX ligands and metal salts like Cu(II), Fe(III), or Mg(II) has rendered this powerful reaction enantioselective.[3][4]

Mechanistic Rationale: The BOX-metal complex functions as a chiral Lewis acid, coordinating to the dienophile and lowering its LUMO energy. This activation facilitates the [4+2] cycloaddition with the diene. The C2-symmetric ligand effectively shields one face of the dienophile, dictating the stereochemical outcome of the cycloaddition.[3] The counterion of the metal salt can also play a profound role in the reaction's rate and stereoselectivity.[4]

Catalytic Cycle: Asymmetric Diels-Alder Reaction

Caption: A simplified catalytic cycle for a BOX-metal catalyzed Diels-Alder reaction.

Representative Protocol for a Copper(II)-Catalyzed Asymmetric Diels-Alder Reaction

• Catalyst Formation: In a glovebox or under an inert atmosphere, combine the BOX ligand (10 mol%) and Cu(OTf)₂ (10 mol%) in a flame-dried flask containing anhydrous dichloromethane (CH₂Cl₂). Stir the mixture at room temperature for 1-2 hours.

• Reaction Initiation: Cool the catalyst solution to the desired temperature (e.g., -78 °C). Add the dienophile (1.0 equivalent) and stir for 10-15 minutes.

• Diene Addition: Add the diene (1.2 equivalents) dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to stir at the specified temperature for the required time (typically several hours to days), monitoring its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Stereochemical Analysis: Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Performance Comparison in the Diels-Alder Reaction of Cyclopentadiene and an Acryloyl Imide

Ligand	Metal Precursor	Solvent	Temp (°C)	Yield (%)	endo:exo	ee (%) (endo)	Reference
Ph-BOX	Cu(OTf)₂	CH₂Cl₂	-78	95	>99:1	98	[4]
tBu-BOX	Cu(OTf)₂	CH₂Cl₂	-78	98	>99:1	99	[4]
iPr-BOX	Fe(ClO₄)₃	CH₂Cl₂	-20	85	95:5	92

Interpretation: As with cyclopropanation, the tBu-BOX ligand often provides superior enantioselectivity. The choice of metal can also have a significant impact on the reaction conditions and outcome.

Asymmetric Friedel-Crafts Alkylation

The enantioselective Friedel-Crafts alkylation is a powerful method for the formation of chiral C-C bonds, particularly for the synthesis of enantioenriched indole derivatives.[5][6][7] Bis(oxazoline) complexes of various metals, including scandium(III) and zinc(II), have proven to be effective catalysts for this transformation.[5][8]

Underlying Principles: The BOX-metal complex acts as a chiral Lewis acid to activate an electron-deficient olefin, rendering it susceptible to nucleophilic attack by an electron-rich aromatic ring, such as an indole. The stereochemical outcome is dictated by the facial shielding of the activated olefin by the chiral ligand.

Experimental Protocol: Asymmetric Friedel-Crafts Alkylation of Indole with a Nitroalkene

• Catalyst Preparation: In a flame-dried Schlenk tube under an inert atmosphere, dissolve the BOX ligand (10 mol%) and Zn(OTf)₂ (10 mol%) in an anhydrous solvent like toluene or CH₂Cl₂. Stir at room temperature for 1 hour.

• Reaction Mixture: Add indole (1.2 equivalents) to the catalyst solution.

• Substrate Addition: Add the nitroalkene (1.0 equivalent) to the reaction mixture.

• Reaction Conditions: Stir the reaction at the specified temperature (e.g., room temperature or 0 °C) until the nitroalkene is consumed, as monitored by TLC.

• Purification: Concentrate the reaction mixture and purify the residue by flash column chromatography to afford the desired product.

• Analysis: Determine the yield and enantiomeric excess (chiral HPLC).

Comparative Data for the Friedel-Crafts Alkylation of Indole with trans-β-Nitrostyrene

Ligand	Metal Precursor	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Ph-BOX	Zn(OTf)₂	Toluene	0	92	85	[8]
tBu-BOX	Zn(OTf)₂	Toluene	0	95	94	[8]
iPr-BOX	Sc(OTf)₃	CH₂Cl₂	-78	88	91	[5]

Key Takeaway: The choice of both the ligand and the metal center is crucial for achieving high enantioselectivity in Friedel-Crafts alkylations.

Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is a fundamentally important C-C bond-forming reaction that produces valuable β-nitro alcohols. Copper(II)-bis(oxazoline) complexes have emerged as highly effective catalysts for the asymmetric variant of this reaction.[9][10]

Mechanistic Considerations: The Cu(II)-BOX complex is believed to act as a bifunctional catalyst. The copper center serves as a Lewis acid to activate the aldehyde, while a counterion or a basic site on the ligand framework may facilitate the deprotonation of the nitroalkane to form the nucleophilic nitronate. The chiral environment of the catalyst then directs the enantioselective addition of the nitronate to the aldehyde.

Workflow for Asymmetric Henry Reaction

Caption: A general procedure for the Cu(II)-BOX catalyzed asymmetric Henry reaction.

Performance of Different BOX Ligands in the Henry Reaction between Benzaldehyde and Nitromethane

Ligand	Catalyst System	Solvent	Time (h)	Yield (%)	ee (%)	Reference
Ph-BOX	5 mol% Cu(OAc)₂·H₂O, 5.5 mol% Ligand	EtOH	24	85	74	[10]
tBu-BOX	5 mol% Cu(OAc)₂·H₂O, 5.5 mol% Ligand	EtOH	24	82	65	[10]
Inda-BOX	5 mol% Cu(OAc)₂·H₂O, 5.5 mol% Ligand	EtOH	24	91	81	[10]

Observations: In this particular reaction, the Inda-BOX ligand, which has a more rigid backbone, provides a notable improvement in enantioselectivity compared to the more common Ph-BOX and tBu-BOX ligands. This highlights the importance of exploring ligands with different backbone structures.

Other Notable Benchmark Reactions

While the reactions detailed above are considered the primary benchmarks, the following transformations are also valuable for a comprehensive evaluation of new BOX ligands:

• Asymmetric 1,3-Dipolar Cycloadditions: The reaction of nitrones with alkenes, often catalyzed by Cu(II) or Mg(II) complexes, provides access to chiral isoxazolidines.[11][12][13]

• Asymmetric Aldol Reactions: The Mukaiyama aldol reaction, in particular the addition of silyl enol ethers to aldehydes or ketones, is a powerful tool for constructing chiral β-hydroxy carbonyl compounds.[14][15]

• Asymmetric Aziridination: The copper(I)-catalyzed reaction of olefins with iminoiodinanes provides a direct route to chiral aziridines.

Conclusion and Future Outlook

The continued development of novel bis(oxazoline) ligands is essential for advancing the field of asymmetric catalysis. A rigorous and systematic evaluation of these new ligands is paramount to understanding their potential and limitations. The benchmark reactions outlined in this guide – cyclopropanation, Diels-Alder, Friedel-Crafts, and Henry reactions – provide a robust platform for such evaluations. By coupling standardized experimental protocols with a deep understanding of the underlying reaction mechanisms, researchers can effectively compare the performance of new ligands against established ones. Future advancements will likely focus on the development of ligands that are not only highly selective but also more robust, efficient, and applicable to a broader range of substrates and reaction types. The insights gained from these benchmark reactions will undoubtedly pave the way for the next generation of powerful chiral catalysts.

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• Kavar, N. (2005). New chiral bis(oxazoline) ligands for asymmetric catalysis. The University of Texas at Austin. [Link]

• Gao, G., et al. (2018). Iron-catalyzed asymmetric intramolecular cyclopropanation reactions using chiral tetramethyl-1,1′-spirobiindane-based bisoxazoline (TMSI-BOX) ligands. Organic & Biomolecular Chemistry. [Link]

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• Evans, D. A., et al. (2001). Enantioselective Friedel—Crafts Alkylations Catalyzed by Bis(oxazolinyl)pyridine—Scandium(III) Triflate Complexes. ResearchGate. [Link]

• Fortier, C. M., et al. (2019). Enantioselective C–H Amination Catalyzed by Nickel Iminyl Complexes Supported by Anionic Bisoxazoline (BOX) Ligands. PMC. [Link]

• Wang, Y., et al. (2013). Catalytic asymmetric tandem Friedel–Crafts alkylation/Michael addition reaction for the synthesis of highly functionalized chromans. Beilstein Journals. [Link]

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• Zhou, J., & Tang, Y. (2006). Enantioselective Friedel-Crafts alkylation of indoles with nitroalkenes catalyzed by bifunctional tridentate bis(oxazoline)-Zn(II) complex. PubMed. [Link]

• Evans, D. A., et al. (2003). A New Copper Acetate-Bis(oxazoline)-Catalyzed, Enantioselective Henry Reaction. Journal of the American Chemical Society, 125(42), 12692–12693. [Link]

• Johnson, J. S., & Evans, D. A. (2004). A new class of substituted aryl bis(oxazoline) ligands for highly enantioselective copper-catalyzed asymmetric aldol addition of dienolsilane to pyruvate and glyoxylate esters. PubMed. [Link]

• Li, Z., et al. (2007). Synthesis of Novel Chiral Semicrown Ether‐Like Bis(oxazoline) Ligands and Application in Enantioselective Cyclopropanation of Styrene. Taylor & Francis Online. [Link]

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